Cas no 49612-00-2 (4-Hydrazinyl-2-methylquinoline)

• Product Name: 4-Hydrazinyl-2-methylquinoline
• CAS No: 49612-00-2
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• MDL: MFCD00272482
• CID: 932539
• PubChem ID: 2063388
• Update Time: 2025-11-02

4-Hydrazinyl-2-methylquinoline Chemical and Physical Properties

Names and Identifiers

• 4-Hydrazinyl-2-methylquinoline
• (2-methylquinolin-4-yl)hydrazine
• 1-(2-METHYL-4-QUINOLYL)HYDRAZINE
• 4-HYDRAZINO-2-METHYLQUINOLINE
• 2-Methyl-4-hydrazinochinolin
• 2-methyl-4-hydrazinoquinolene
• 2-methyl-4-quinolylhydrazine
• 2-metil-4-idrazinochinolina
• 4-hydrazino-2-methyl-quinoline
• SCHEMBL4903031
• LYPXSDQQZREXLC-UHFFFAOYSA-N
• AKOS000266931
• 49612-00-2
• SB67657
• EN300-240193
• DTXSID30366247
• F1174-3274
• Oprea1_247465

• MDL： MFCD00272482
• Inchi： 1S/C10H11N3/c1-7-6-10(13-11)8-4-2-3-5-9(8)12-7/h2-6H,11H2,1H3,(H,12,13)
• InChI Key： LYPXSDQQZREXLC-UHFFFAOYSA-N
• SMILES： N1C(C)=CC(=C2C=CC=CC=12)NN

Computed Properties

• Exact Mass: 173.09500
• Monoisotopic Mass: 173.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• PSA: 50.94000
• LogP: 2.60210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 4-Hydrazinyl-2-methylquinoline

4-Hydrazinyl-2-methylquinoline (CAS No. 49612-00-2): A Versatile Chemical Compound with Diverse Applications

4-Hydrazinyl-2-methylquinoline (CAS No. 49612-00-2) is a specialized quinoline derivative that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique hydrazinyl and methyl functional groups, serves as a valuable intermediate in the synthesis of various bioactive molecules. Its molecular structure, C10H11N3, offers a robust framework for further chemical modifications, making it a sought-after reagent in medicinal chemistry and material science.

The chemical properties of 4-Hydrazinyl-2-methylquinoline include a molecular weight of 173.22 g/mol and a distinct quinoline backbone, which contributes to its stability and reactivity. Researchers often utilize this compound in the development of heterocyclic compounds, which are pivotal in drug discovery and agrochemical applications. The presence of the hydrazinyl group enhances its ability to form Schiff bases, a feature exploited in the design of novel pharmaceutical intermediates.

In recent years, the demand for 4-Hydrazinyl-2-methylquinoline has surged due to its role in synthesizing anticancer agents and antimicrobial compounds. Studies have highlighted its potential in targeting specific enzymes and pathways, aligning with the growing interest in precision medicine. Additionally, its application in fluorescence probes and sensor materials has expanded its utility beyond traditional pharmaceutical uses, catering to advancements in diagnostic technologies.

The synthesis of 4-Hydrazinyl-2-methylquinoline typically involves the reaction of 2-methylquinoline with hydrazine derivatives under controlled conditions. This process emphasizes the importance of green chemistry principles, as researchers strive to minimize environmental impact while maintaining high yields. The compound’s purity and stability are critical factors, ensuring its efficacy in downstream applications such as catalysis and polymer chemistry.

From a commercial perspective, 4-Hydrazinyl-2-methylquinoline is available through specialized chemical suppliers, with global manufacturers focusing on high-purity grades for research and industrial use. Its market growth is driven by the expanding pharmaceutical sector and the increasing need for custom synthesis services. Companies are also investing in sustainable production methods to meet regulatory standards and consumer expectations.

In conclusion, 4-Hydrazinyl-2-methylquinoline (CAS No. 49612-00-2) stands as a multifaceted compound with broad applications in drug development, material science, and diagnostic tools. Its unique structural features and reactivity profile make it indispensable in modern chemical research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare and technology.